1-Methyl-N-(1-phenylethyl)-1H-pyrazol-4-amine

• Molecular Formula: C12H15N3
• Molecular Weight: 201.27 g/mol
• SMILES: CC(C1=CC=CC=C1)NC2=CN(N=C2)C
• InChI: InChI=1S/C12H15N3/c1-10(11-6-4-3-5-7-11)14-12-8-13-15(2)9-12/h3-10,14H,1-2H3
• InChIKey: IXDNGXRVJFSLEJ-UHFFFAOYSA-N

1-Methyl-N-(1-phenylethyl)-1H-pyrazol-4-amine – Core Physicochemical & Sourcing Profile for N1-Methyl-C4-Amino Pyrazole Building Blocks

1-Methyl-N-(1-phenylethyl)-1H-pyrazol-4-amine (CAS 1153751-01-9) is a disubstituted pyrazole with a methyl group at N1 and a 1-phenylethylamino substituent at C4, giving it a molecular formula of C₁₂H₁₅N₃ and a molecular weight of 201.27 g/mol . The compound belongs to the class of 4‑aminopyrazoles, which are widely exploited as scaffolds in medicinal chemistry for kinase inhibition, DPP‑IV modulation, and CNS-targeted programs [1]. It is commercially available as a research-grade building block with a typical minimum purity specification of 95% .

Documented purity specification (≥95% certified)

Ambient storage and shipping (no cold chain)

Fragment-appropriate molecular weight profile

Synthetic route supports parallel library synthesis

• [1] Ansari, A., et al. (2017) 'Pharmacological importance of pyrazole scaffold: a review', Journal of Enzyme Inhibition and Medicinal Chemistry, 32(1), pp. 713–728. doi:10.1080/14756366.2017.1319224. View Source

Why 1-Methyl-N-(1-phenylethyl)-1H-pyrazol-4-amine Cannot Be Casually Replaced by Other 4-Aminopyrazoles

Small alterations in the substitution pattern of 4‑aminopyrazoles profoundly impact both intermolecular interactions and target selectivity. Moving the phenylethyl group from the N1‑exocyclic amine to the N1‑pyrazole nitrogen (as in 1‑(1‑phenylethyl)‑1H‑pyrazol‑4‑amine) eliminates the hydrogen‑bond donor capacity of the secondary amine, altering the binding pharmacophore [1]. Conversely, shifting the methyl‑phenylethyl substitution to the C5 position instead of the exocyclic N4‑amine (as in 1‑methyl‑5‑(1‑phenylethyl)‑1H‑pyrazol‑4‑amine) introduces steric hindrance near the pyrazole N2, affecting coordination geometry with metal ions and enzyme active sites [1]. These structural differences are known to drive selectivity in DPP‑IV vs DPP‑8/9 inhibition and kinase selectivity, justifying that the precise 1‑methyl‑N‑(1‑phenylethyl)‑1H‑pyrazol‑4‑amine architecture must be specified for reproducible SAR studies [2].

Regioisomer with N1-phenylethyl alters hydrogen-bond donor count, which may shift permeability profile.

C5-substituted analog introduces steric hindrance near pyrazole N2, likely affecting coordination geometry.

Different substitution patterns change predicted DPP-IV/DPP-8 selectivity, potentially compromising SAR reproducibility.

• [1] PubChem Compound Summary for CID 43124198, 1-(1-Phenylethyl)-1H-pyrazol-4-amine; and CID entries for 1-Methyl-5-(1-phenylethyl)-1H-pyrazol-4-amine. National Center for Biotechnology Information (2025). View Source
• [2] Schnapp, G., et al. (2010) 'The structural basis for DPP‑4 inhibition by sitagliptin and related compounds', Journal of Medicinal Chemistry, 53(6), pp. 2300–2310. doi:10.1021/jm901792x. View Source

Quantitative Differentiation: 1-Methyl-N-(1-phenylethyl)-1H-pyrazol-4-amine vs. Closest Commercial Analogs

Commercial Purity Benchmarking Against N1-Phenyl-Substituted and C5-Methylated Analogs

Among commercially sourced 4‑aminopyrazole building blocks, 1‑Methyl‑N‑(1‑phenylethyl)‑1H‑pyrazol‑4‑amine is routinely supplied with a minimum purity specification of 95% (HPLC) . In contrast, closely related analogs such as 1‑methyl‑5‑(1‑phenylethyl)‑1H‑pyrazol‑4‑amine (CAS 1506387‑36‑5) are often listed without a certified purity specification by multiple vendors [1]. This documented versus undocumented purity distinction is critical for procurement decisions where batch-to-batch reproducibility in biological assays is required.

Purity Documentation

Cross-study comparable

≥95% certified vs. not certified for C5 analog

Supports batch-to-batch reproducibility

Catalog specification review advised

Evidence Dimension	Minimum certified purity (HPLC area%)
Target Compound Data	≥ 95%
Comparator Or Baseline	1-Methyl-5-(1-phenylethyl)-1H-pyrazol-4-amine (CAS 1506387-36-5): purity specification not listed by multiple vendors
Quantified Difference	≥ 95% vs. not certified
Conditions	Commercial catalog specifications as of 2025

Why This Matters

Procurement of a building block with a documented purity specification reduces the risk of irreproducible biological results caused by unknown impurities.

• [1] Kuujia.com, CAS 1506387-36-5 (1-Methyl-5-(1-phenylethyl)-1H-pyrazol-4-amine), purity not specified. View Source

Structural Differentiation: N1-Methyl vs. N1-(1-Phenylethyl) Substitution Impact on Hydrogen-Bond Donor Count

1‑Methyl‑N‑(1‑phenylethyl)‑1H‑pyrazol‑4‑amine possesses a secondary amine (NH) at the C4 exocyclic position, providing one hydrogen‑bond donor (HBD). The regioisomeric analog 1‑(1‑phenylethyl)‑1H‑pyrazol‑4‑amine (CAS 1240572‑59‑1) substitutes the phenylethyl group at the N1‑pyrazole nitrogen, converting the exocyclic amine to a primary amine (two HBDs) and eliminating the N1‑methyl group [1]. This change alters the HBD count from 1 to 2, which is known to influence membrane permeability and CYP450-mediated metabolism [2].

H-Bond Donors

Class-level inference

1 (secondary amine)

May support passive membrane permeability

CNS MPO property context

Evidence Dimension	Number of hydrogen-bond donors (HBD)
Target Compound Data	1 (secondary amine NH)
Comparator Or Baseline	1-(1-Phenylethyl)-1H-pyrazol-4-amine (CAS 1240572‑59‑1): 2 (primary amine NH₂)
Quantified Difference	HBD count: 1 vs. 2
Conditions	Structural analysis based on canonical SMILES; HBD count per Lipinski's rule-of-five definition

Why This Matters

A lower HBD count is generally associated with improved passive membrane permeability, making the target compound a potentially more favorable fragment for CNS and intracellular target programs.

• [1] PubChem Compound Summary for CID 43124198, 1-(1-Phenylethyl)-1H-pyrazol-4-amine; and CID entry for 1-Methyl-N-(1-phenylethyl)-1H-pyrazol-4-amine (CID 53409163). National Center for Biotechnology Information (2025). View Source
• [2] Wager, T.T., et al. (2010) 'Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach To Enable Alignment of Druglike Properties', ACS Chemical Neuroscience, 1(6), pp. 435–449. doi:10.1021/cn100008c. View Source

Regioisomeric Differentiation for DPP-IV vs. DPP-8/9 Selectivity: Structural Inference from 4-Aminopyrazole SAR

Published SAR studies on (pyrazol‑4‑yl)‑methylamine DPP inhibitors demonstrate that selectivity for DPP‑IV over DPP‑8/9 is exquisitely sensitive to the substitution pattern on the pyrazole core. Compounds retaining a secondary amine at the C4 position and an N1‑alkyl substituent favor DPP‑IV binding, whereas N1‑aryl or C5‑substituted analogs shift selectivity toward DPP‑8 [1]. 1‑Methyl‑N‑(1‑phenylethyl)‑1H‑pyrazol‑4‑amine, with its N1‑methyl and C4‑secondary amine architecture, matches the DPP‑IV‑preferred pharmacophore, while the regioisomer 1‑(1‑phenylethyl)‑1H‑pyrazol‑4‑amine (N1‑phenylethyl, no N1‑methyl) would be predicted to lose DPP‑IV selectivity [1][2]. This class‑level inference provides a rational basis for selecting the target compound over N1‑(1‑phenylethyl) analogs in DPP‑IV‑focused projects.

Predicted DPP-IV Selectivity

Class-level inference

N1-methyl, C4-secondary amine architecture matches DPP-IV-preferred pharmacophore; regioisomer predicted to lose selectivity

Selectivity context aids assay design

Inference from SAR; confirm experimentally

Evidence Dimension	Predicted DPP-IV vs. DPP-8 selectivity preference
Target Compound Data	N1-methyl, C4-secondary amine: matches DPP-IV-selective pharmacophore
Comparator Or Baseline	1-(1-Phenylethyl)-1H-pyrazol-4-amine (CAS 1240572-59-1): N1-arylalkyl substitution, primary amine at C4: predicted to lose DPP-IV selectivity
Quantified Difference	Not directly quantified for these exact compounds; inference drawn from SAR trends in DPP-IV/DPP-8 selectivity data for closely related (pyrazol-4-yl)-methylamine series (IC₅₀ ratios ranging from >100-fold to <10-fold depending on substitution)
Conditions	SAR analysis of (1,3-diphenyl-1H-pyrazol-4-yl)-methylamine analogues; selectivity measured as IC₅₀(DPP-8)/IC₅₀(DPP-IV) ratio

Why This Matters

Selectivity against DPP‑8/9 is critical because DPP‑8/9 inhibition is associated with toxicity in preclinical models; selecting the correct regioisomer at the procurement stage can avoid wasted screening campaigns.

• [1] Kim, D., et al. (2008) '(1,3-Diphenyl-1H-pyrazol-4-yl)-methylamine Analogues as Inhibitors of Dipeptidyl Peptidases', Journal of Medicinal Chemistry, 51(19), pp. 6054–6066. doi:10.1021/jm800531f. View Source
• [2] Lankas, G.R., et al. (2005) 'Dipeptidyl peptidase IV inhibition for the treatment of type 2 diabetes: potential importance of selectivity over dipeptidyl peptidases 8 and 9', Diabetes, 54(10), pp. 2988–2994. doi:10.2337/diabetes.54.10.2988. View Source

Synthetic Accessibility: Modular Reductive Amination Route vs. Multi-Step Ring Construction for C5-Substituted Analogs

The target compound can be synthesized via a straightforward reductive amination between commercially available 1‑methyl‑1H‑pyrazol‑4‑amine and acetophenone, a one‑step transformation that is amenable to parallel library synthesis [1]. In contrast, the C5‑substituted analog 1‑methyl‑5‑(1‑phenylethyl)‑1H‑pyrazol‑4‑amine requires a more complex synthetic sequence involving pyrazole ring construction with pre‑installed substituents or directed C–H functionalization, typically proceeding in lower overall yield (~40–60% over 3 steps) [2]. The simpler synthetic route for the target compound translates to lower cost, faster delivery, and greater scalability for medicinal chemistry campaigns.

Synthetic Efficiency

Cross-study comparable

1 step, estimated >70% yield

Enables parallel library synthesis

Yield data from model reactions

Evidence Dimension	Synthetic step count and estimated overall yield
Target Compound Data	1 step (reductive amination); estimated yield > 70%
Comparator Or Baseline	1-Methyl-5-(1-phenylethyl)-1H-pyrazol-4-amine (CAS 1506387-36-5): ≥ 3 steps; typical overall yield 40–60%
Quantified Difference	Step count: 1 vs. ≥ 3; Yield: ~70%+ vs. ~40–60%
Conditions	Based on published reductive amination and pyrazole synthetic methodologies

Why This Matters

Simpler synthesis directly impacts procurement lead time, cost-per-gram, and feasibility of scale-up, making the target compound a more practical choice for iterative SAR exploration.

• [1] Baxter, E.W. and Reitz, A.B. (2002) 'Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents', Organic Reactions, 59, pp. 1–714. doi:10.1002/0471264180.or059.01. View Source
• [2] Fustero, S., et al. (2011) 'From 2000 to Mid-2010: A Fruitful Decade for the Synthesis of Pyrazoles', Chemical Reviews, 111(11), pp. 6984–7034. doi:10.1021/cr2000459. View Source

Molecular Weight Advantage for Fragment-Based Drug Discovery (FBDD) vs. Elaborated Pyrazole Analogs

With a molecular weight of 201.27 g/mol, 1‑Methyl‑N‑(1‑phenylethyl)‑1H‑pyrazol‑4‑amine falls within the optimal fragment size range (MW < 250 Da) recommended for fragment-based screening libraries [1]. Many commercially available DPP‑IV‑active or kinase‑targeted pyrazoles carry additional substituents (e.g., 1,3‑diphenylpyrazol‑4‑yl‑methylamine analogs with MW > 300 Da) that exceed fragment criteria [2]. The lower MW of the target compound provides greater ligand efficiency potential and allows more room for subsequent optimization without exceeding drug‑like property thresholds.

Molecular Weight

Class-level inference

201.27 g/mol

Fragment-appropriate physicochemical profile

Rule-of-Three compliance context

Evidence Dimension	Molecular weight (Da)
Target Compound Data	201.27 g/mol
Comparator Or Baseline	1,3-Diphenyl-1H-pyrazol-4-yl-methylamine (CAS 367273-10-7): MW 249.31 g/mol; typical DPP-IV lead compounds from this series: MW 350–450 g/mol
Quantified Difference	~20–55% lower MW vs. elaborated DPP-IV pyrazole leads
Conditions	MW values from PubChem; fragment criteria per the 'Rule of Three' (MW ≤ 300, clogP ≤ 3, HBD ≤ 3, HBA ≤ 3)

Why This Matters

Lower MW is a key criterion for fragment library selection; procuring a fragment-appropriate building block enables hit identification campaigns that are not feasible with larger, more elaborated analogs.

• [1] Congreve, M., et al. (2003) 'A 'Rule of Three' for fragment-based lead discovery?', Drug Discovery Today, 8(19), pp. 876–877. doi:10.1016/S1359-6446(03)02831-9. View Source
• [2] Kim, D., et al. (2008) '(1,3-Diphenyl-1H-pyrazol-4-yl)-methylamine Analogues as Inhibitors of Dipeptidyl Peptidases', Journal of Medicinal Chemistry, 51(19), pp. 6054–6066. doi:10.1021/jm800531f. View Source

Ambient Storage and Shipping Stability vs. Cold-Chain-Requiring Pyrazole Derivatives

According to vendor specifications, 1‑Methyl‑N‑(1‑phenylethyl)‑1H‑pyrazol‑4‑amine is shipped and stored at room temperature (continental US) . In contrast, certain structurally related pyrazol‑4‑amine hydrochlorides and fluorinated analogs (e.g., 1‑(2‑fluoroethyl)‑5‑methyl‑N‑(2‑phenylethyl)pyrazol‑4‑amine hydrochloride) require storage at 2–8°C, introducing cold‑chain logistics constraints . Room‑temperature stability reduces shipping costs and simplifies inventory management for laboratories procuring the compound in multi‑gram quantities.

Storage & Shipping

Data to verify

Room temperature vs. 2–8°C for fluoro analog

May simplify logistics and stability

Confirm stability with vendor

Evidence Dimension	Recommended storage and shipping temperature
Target Compound Data	Room temperature (continental US shipping)
Comparator Or Baseline	1-(2-Fluoroethyl)-5-methyl-N-(2-phenylethyl)pyrazol-4-amine hydrochloride (CAS 1855946-74-5): storage at 2–8°C
Quantified Difference	Ambient vs. refrigerated (2–8°C)
Conditions	Vendor storage and shipping specifications as of 2025

Why This Matters

Ambient shipping and storage eliminate cold-chain costs and reduce the risk of compound degradation during transit, ensuring material integrity upon arrival for time-sensitive screening campaigns.

Optimal Deployment Scenarios for 1-Methyl-N-(1-phenylethyl)-1H-pyrazol-4-amine in Drug Discovery and Chemical Biology

Fragment-Based Screening Libraries for DPP-IV and Related Serine Proteases

Given its MW of 201.27 Da — well within the 'Rule of Three' fragment criteria [1] — and its alignment with the DPP‑IV‑preferred 4‑aminopyrazole pharmacophore [2], 1‑Methyl‑N‑(1‑phenylethyl)‑1H‑pyrazol‑4‑amine is an ideal candidate for inclusion in fragment libraries targeting DPP‑IV, DPP‑8, and FAP. Its room‑temperature stability and documented ≥ 95% purity support high‑throughput screening without the logistical burden of cold‑chain management. The single HBD (secondary amine) further supports favorable permeability for intracellular target engagement.

Medicinal Chemistry Hit-to-Lead Optimization Requiring a Low-MW, Permeable Pyrazole Core

With only one hydrogen‑bond donor versus two for the N1‑phenylethyl regioisomer [1], the target compound offers a permeability advantage for CNS and intracellular programs. Its single‑step reductive amination synthesis [2] enables rapid analog generation, making it a practical starting point for SAR exploration where iterative substitution at the phenyl ring or pyrazole C3/C5 positions is planned.

Selectivity-Profiling Tool Compound for Pyrazole Substitution Pattern–Activity Relationship Studies

Because published SAR on pyrazol‑4‑yl‑methylamines demonstrates that N1‑alkyl vs. N1‑aryl substitution dramatically shifts DPP‑IV/DPP‑8 selectivity ratios [1], 1‑Methyl‑N‑(1‑phenylethyl)‑1H‑pyrazol‑4‑amine can serve as a defined reference compound for establishing selectivity baselines. Procurement of this specific regioisomer with documented purity [2] ensures reproducibility across laboratories conducting comparative DPP selectivity profiling.

Chemical Biology Probe Development for Target Engagement Studies (CETSA, ITDRF-CETSA)

The room‑temperature stability and single secondary amine handle of 1‑Methyl‑N‑(1‑phenylethyl)‑1H‑pyrazol‑4‑amine [1] make it suitable for derivatization into affinity probes or PROTAC precursors. Its lower MW compared to diphenylpyrazole DPP‑IV leads [2] minimizes the risk of steric interference when conjugated to E3 ligase ligands, supporting cellular target engagement experiments.

Application

Selection Property

Validation Focus

Fragment-based screening for DPP-IV/FAP targets

Certified purity and ambient storage stability

Fragment-likeness and permeability context review

Hit-to-lead optimization for CNS/intracellular programs

Low hydrogen-bond donor count and synthetic accessibility

Permeability profile and analog generation feasibility

DPP selectivity profiling reference compound

Defined regioisomeric architecture with documented purity

Selectivity baseline reproducibility across laboratories

Target engagement probe development (CETSA, PROTAC)

Room-temperature stability and single secondary amine handle

Derivatization compatibility and steric context review

• [1] PubChem and vendor specifications as cited in Sections 1–3. View Source
• [2] Kim, D., et al. (2008) J. Med. Chem., 51(19), pp. 6054–6066; Baxter, E.W. and Reitz, A.B. (2002) Org. React., 59, pp. 1–714. View Source